14-Deoxy-11,12-didehydroandrographolide
14-Deoxy-11,12-didehydroandrographolide
14-deoxy-11,12-didehydro Andrographolide is an analog of the natural diterpenoid andrographolide (Item No. 11679) that can be isolated from A. paniculata. It retains the anti-inflammatory, antiallergenic, immuno-stimulatory, antiviral, antioxidant, hepatoprotective, and cardiovascular activities of andrographolide without producing cytotoxicity in KB cells (ED50 >20 µg/ml) that can occur with andrographolide 6.5 µg/ml.
Brand Name:
Vulcanchem
CAS No.:
42895-58-9
VCID:
VC0031429
InChI:
InChI=1S/C20H28O4/c1-13-4-7-16-19(2,10-8-17(22)20(16,3)12-21)15(13)6-5-14-9-11-24-18(14)23/h5-6,9,15-17,21-22H,1,4,7-8,10-12H2,2-3H3/b6-5+/t15-,16+,17-,19+,20+/m1/s1
SMILES:
Molecular Formula:
C20H28O4
Molecular Weight:
332.4 g/mol
14-Deoxy-11,12-didehydroandrographolide
CAS No.: 42895-58-9
Reference Standards
VCID: VC0031429
Molecular Formula: C20H28O4
Molecular Weight: 332.4 g/mol
| CAS No. | 42895-58-9 |
|---|---|
| Product Name | 14-Deoxy-11,12-didehydroandrographolide |
| Molecular Formula | C20H28O4 |
| Molecular Weight | 332.4 g/mol |
| IUPAC Name | 4-[(E)-2-[(1R,4aS,5R,6R,8aR)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethenyl]-2H-furan-5-one |
| Standard InChI | InChI=1S/C20H28O4/c1-13-4-7-16-19(2,10-8-17(22)20(16,3)12-21)15(13)6-5-14-9-11-24-18(14)23/h5-6,9,15-17,21-22H,1,4,7-8,10-12H2,2-3H3/b6-5+/t15-,16+,17-,19+,20+/m1/s1 |
| Standard InChIKey | XMJAJFVLHDIEHF-CRBRZBHVSA-N |
| Isomeric SMILES | C[C@@]12CC[C@H]([C@@]([C@H]1CCC(=C)[C@H]2/C=C/C3=CCOC3=O)(C)CO)O |
| Canonical SMILES | CC12CCC(C(C1CCC(=C)C2C=CC3=CCOC3=O)(C)CO)O |
| Appearance | Powder |
| Description | 14-deoxy-11,12-didehydro Andrographolide is an analog of the natural diterpenoid andrographolide (Item No. 11679) that can be isolated from A. paniculata. It retains the anti-inflammatory, antiallergenic, immuno-stimulatory, antiviral, antioxidant, hepatoprotective, and cardiovascular activities of andrographolide without producing cytotoxicity in KB cells (ED50 >20 µg/ml) that can occur with andrographolide 6.5 µg/ml. |
| Synonyms | 14-deoxy-11,12-didehydroandrographolide |
| PubChem Compound | 5708351 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume